Cas no 61830-04-4 (1H-Indole-2-carboxylic acid, 3-mercapto-)

• Product Name: 1H-Indole-2-carboxylic acid, 3-mercapto-
• CAS No: 61830-04-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 465155
• PubChem ID: 12361229
• Update Time: 2025-04-19

1H-Indole-2-carboxylic acid, 3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-mercapto-
• 3-sulfanyl-1H-indole-2-carboxylic acid
• DTXSID10494097
• 3-mercapto-1H-indole-2-carboxylic acid
• CHEMBL3252133
• SCHEMBL6651145
• AKOS006371354
• 61830-04-4

• Inchi： 1S/C9H7NO2S/c11-9(12)7-8(13)5-3-1-2-4-6(5)10-7/h1-4,10,13H,(H,11,12)
• InChI Key： WLSRMTYFZGSCMN-UHFFFAOYSA-N
• SMILES： SC1=C(C(=O)O)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 193.01981
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• PSA: 53.09